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Compound of Interest

Compound Name: Methyltetrazine-PEG24-DBCO

Cat. No.: B13706267

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Multifunctional Tool for Advanced
Bioconjugation
In the landscape of modern drug development and biological research, the ability to selectively

and efficiently link molecules is paramount. Methyltetrazine-PEG24-DBCO has emerged as a

powerful and versatile heterobifunctional linker, enabling elegant and robust bioconjugation

strategies. This guide provides a comprehensive overview of its chemical properties, the

rationale behind its design, and practical insights into its application, empowering researchers

to leverage this technology for creating next-generation therapeutics and research tools.

At its core, Methyltetrazine-PEG24-DBCO is an advanced chemical linker designed for

bioorthogonal chemistry. This means it can participate in specific chemical reactions within a

complex biological environment without interfering with native biochemical processes.[1] This

remarkable selectivity is achieved through two distinct reactive handles: a methyltetrazine

group and a dibenzocyclooctyne (DBCO) group.[2] These are connected by a long-chain

polyethylene glycol (PEG) spacer, which imparts crucial physicochemical properties to the

entire molecule.[3][4]
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Deconstructing the Molecular Architecture: Form
Follows Function
The utility of Methyltetrazine-PEG24-DBCO stems from the synergistic interplay of its three

key components. Understanding the role of each is critical to appreciating its broad

applicability.
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Caption: Molecular components and their respective bioorthogonal reaction partners.

Methyltetrazine Moiety: This electron-deficient diene is the reactive center for the inverse-

electron-demand Diels-Alder (iEDDA) reaction.[5][6] It exhibits exceptionally fast reaction

kinetics with strained alkenes, most notably trans-cyclooctene (TCO).[7][8] This reaction is

highly specific and proceeds rapidly even at low concentrations in aqueous environments,

making it ideal for labeling biomolecules in live cells.[9][10] The addition of a methyl group to

the tetrazine ring enhances its stability.

PEG24 Spacer: The polyethylene glycol (PEG) linker is a long, flexible chain composed of 24

repeating ethylene oxide units.[3][11] This component serves several critical functions:
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Enhanced Solubility: The hydrophilic nature of the PEG chain significantly improves the

water solubility of the entire molecule and its conjugates, which is often a challenge when

working with hydrophobic drugs or labels.[4][12]

Increased Hydrodynamic Radius: The PEG chain increases the effective size of the

conjugated molecule, which can reduce renal clearance and extend its circulation half-life

in vivo.[13][14]

Reduced Immunogenicity: PEGylation can "shield" the conjugated biomolecule from the

immune system, reducing the likelihood of an immune response.[4][11]

Minimized Steric Hindrance: The flexibility of the PEG spacer ensures that the terminal

reactive groups have sufficient freedom of movement to react efficiently with their targets,

and that the function of the conjugated biomolecules is not compromised.[3][13]

DBCO (Dibenzocyclooctyne) Moiety: This strained alkyne is the reactive partner for the

strain-promoted alkyne-azide cycloaddition (SPAAC), a cornerstone of copper-free click

chemistry.[12][15] It reacts specifically and efficiently with azide-functionalized molecules to

form a stable triazole linkage.[1][16] The absence of a need for a cytotoxic copper catalyst

makes this reaction highly biocompatible and suitable for in vivo applications.[1][8]

Core Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Methyltetrazine-PEG24-DBCO
is essential for designing and troubleshooting bioconjugation experiments.
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Property Value Source

Molecular Weight ~1531.8 g/mol [9]

Appearance Red solid/foam [17][18]

Solubility
Soluble in water, DMSO, DMF,

DCM, THF, acetonitrile
[18][19][20]

Purity Typically >95% (HPLC) [9][18]

Storage Conditions
-20°C for long-term storage

(months to years)
[2][19][21]

Shipping Conditions
Ambient temperature, stable

for several weeks
[19][21]

Handling and Storage Best Practices: As a Senior Application Scientist, I recommend storing

the solid reagent desiccated at -20°C. Before use, allow the vial to equilibrate to room

temperature before opening to prevent moisture condensation, which can compromise the

reactivity of the compound.[1] For creating stock solutions, use anhydrous DMSO or DMF.[1]

[15] While stock solutions can be stored at -20°C, they are best used fresh, as their stability

over time in solution is reduced compared to the solid form.[2][15]

The Power of Dual Bioorthogonality: The iEDDA and
SPAAC Reactions
The true power of Methyltetrazine-PEG24-DBCO lies in its ability to facilitate two distinct and

mutually orthogonal click chemistry reactions. This allows for the sequential or simultaneous

labeling of different molecules in the same pot without cross-reactivity.[1][22]

The Inverse-Electron-Demand Diels-Alder (iEDDA)
Reaction
The reaction between the methyltetrazine moiety and a trans-cyclooctene (TCO) is one of the

fastest bioorthogonal reactions known.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://axispharm.com/product-category/peg-linkers/tetrazine-peg/
https://conju-probe.com/product/methyltetrazine-peg2-bis-peg3-dbco/
https://vectorlabs.com/products/methyltetrazine-dbco/
https://vectorlabs.com/products/methyltetrazine-dbco/
https://broadpharm.com/product/bp-23971
https://conju-probe.com/product/dbco-peg4-hydrazone-methyltetrazine/
https://axispharm.com/product-category/peg-linkers/tetrazine-peg/
https://vectorlabs.com/products/methyltetrazine-dbco/
https://www.medchemexpress.com/methyltetrazine-dbco.html
https://broadpharm.com/product/bp-23971
https://www.medkoo.com/products/26987
https://broadpharm.com/product/bp-23971
https://www.medkoo.com/products/26987
https://pdf.benchchem.com/13724/Application_Notes_and_Protocols_for_Copper_Free_Click_Chemistry_with_Methyltetrazine_PEG2_DBCO.pdf
https://pdf.benchchem.com/13724/Application_Notes_and_Protocols_for_Copper_Free_Click_Chemistry_with_Methyltetrazine_PEG2_DBCO.pdf
https://help.lumiprobe.com/p/16/dbco-antibody-conjugation
https://www.medchemexpress.com/methyltetrazine-dbco.html
https://help.lumiprobe.com/p/16/dbco-antibody-conjugation
https://www.benchchem.com/product/b13706267/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyltetrazine-peg24-dbco-properties-and-applications
https://pdf.benchchem.com/13724/Application_Notes_and_Protocols_for_Copper_Free_Click_Chemistry_with_Methyltetrazine_PEG2_DBCO.pdf
https://pdf.benchchem.com/13724/Technical_Support_Center_Optimizing_Methyltetrazine_PEG2_DBCO_Conjugations.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2653060/
https://vectorlabs.com/tco-tetrazine-conjugation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13706267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: This is a [4+2] cycloaddition between an electron-poor diene (tetrazine) and an

electron-rich dienophile (TCO).[5] The reaction proceeds through a concerted mechanism,

forming a dihydropyridazine intermediate that rapidly undergoes a retro-Diels-Alder reaction

to release nitrogen gas, driving the reaction to completion and forming a stable covalent

bond.[10][23]

Kinetics: Second-order rate constants for tetrazine-TCO reactions are exceptionally high,

often in the range of 800 to 2000 M⁻¹s⁻¹, and can be even faster with certain tetrazine

derivatives.[7][8][24] This allows for efficient labeling at very low concentrations, minimizing

potential off-target effects and the amount of reagent required.[8]
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iEDDA Reaction Workflow

Start with TCO-modified
biomolecule

Prepare Methyltetrazine-PEG24-DBCO
stock solution (DMSO/DMF)

Add to TCO-biomolecule
in aqueous buffer (e.g., PBS pH 7.4)

Incubate at room temperature
(typically 1-2 hours)

Purify conjugate (e.g., SEC)
to remove excess reagent

Obtain Tetrazine-labeled
biomolecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Methyltetrazine-PEG24-
DBCO: Properties and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13706267/docs#an-in-depth-technical-guide-to-
methyltetrazine-peg24-dbco-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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